(1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate

• IUPAC Name: [8-[2-(4-hydroxy-6-oxooxan-2-yl)ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbutanoate
• InChI: InChI=1S/C25H38O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,18-21,23,26H,6,9-10,12-14H2,1-5H3
• InChI Key: RYMZZMVNJRMUDD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)C
• Molecular Formula: C25H38O5
• DSSTOX Substance ID: DTXSID60861018
• Molecular Weight: 418.6 g/mol
• CAS RN: 892395-81-2

Description

2,2-dimethylbutanoic acid [8-[2-(4-hydroxy-6-oxo-2-oxanyl)ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] ester is a delta-lactone.

Scientific Research Applications

Drug Delivery Systems

The compound , commonly known as simvastatin, has been explored for its potential in drug delivery systems. Research by Vicente et al. (2022) focuses on the use of pseudoboehmite nanoparticles for the controlled release of simvastatin. Pseudoboehmite is a material with potential in cancer treatment drug delivery due to its ability to promote gradual drug action, thus increasing efficiency and reducing toxicity. The study found that pseudoboehmite, used in simvastatin delivery, is non-toxic and effective in controlling gastrointestinal absorption when administered orally (Vicente et al., 2022).

Polyketide Synthesis and Bioactivity

Another aspect of this compound's utility is seen in the field of polyketide synthesis and bioactivity. A study conducted by Li et al. (2018) on the desert endophytic fungus Paraphoma sp. identified new polyketides with structures that could have originated from polyketide biosynthesis. This study highlights the compound's role in the biosynthesis process and its relevance to producing secondary metabolites with potential biological effects (Li et al., 2018).

Fluorescent Probes for Alzheimer’s Disease

In the context of Alzheimer’s disease, a study by Fa et al. (2015) synthesized a fluorescent probe for β-amyloids, where the simvastatin compound was utilized. This probe demonstrated high binding affinities and could be a powerful tool for molecular diagnosis in Alzheimer’s disease (Fa et al., 2015).

Synthesis of Complex Molecules

The compound is also instrumental in the synthesis of complex molecules. Ancerewicz and Vogel (1996) explored the synthesis of long-chain polypropionates, employing a methodology that involved the compound . Their work contributes to the understanding of synthesizing complex organic structures, which has implications in various fields of chemical research (Ancerewicz & Vogel, 1996).